Cas no 140189-50-0 (3,5-Octanedione, 7-methoxy-)
3,5-Octanedione, 7-methoxy- structure
Product Name:3,5-Octanedione, 7-methoxy-
CAS No:140189-50-0
MF:C9H16O3
MW:172.221543312073
CID:1284414
Update Time:2024-08-03
3,5-Octanedione, 7-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,5-Octanedione, 7-methoxy-
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- Inchi: 1S/C9H16O3/c1-4-8(10)6-9(11)5-7(2)12-3/h7H,4-6H2,1-3H3
- InChI Key: CRSNGJHVFHVBJV-UHFFFAOYSA-N
- SMILES: CCC(=O)CC(=O)CC(OC)C
Computed Properties
- Exact Mass: 172.10998
Experimental Properties
- Density: 0.967±0.06 g/cm3(Predicted)
- Boiling Point: 246.2±15.0 °C(Predicted)
- PSA: 43.37
- pka: 9.15±0.10(Predicted)
3,5-Octanedione, 7-methoxy- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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